Cas no 482-20-2 ((+)-(S)-Tylophorine)

(+)-(S)-Tylophorine structure
(+)-(S)-Tylophorine structure
Product Name:(+)-(S)-Tylophorine
CAS No:482-20-2
MF:C24H27NO4
MW:393.47548699379
CID:330192
PubChem ID:92114
Update Time:2025-04-19

(+)-(S)-Tylophorine Chemical and Physical Properties

Names and Identifiers

    • tylophorine
    • (S)-9,11,12,13,13a,14-Hexahydro-2,3,6,7-tetramethoxydibenzo(f,h)pyrrol o(1,2-b)isoquinoline
    • 6,7,10,11-Tetramethoxy-2,3-trimethylene-1,2,3,4-tetrahydrodibenzo[f,h]isoquinoline
    • 9,11,12,13,13a,14-Hexahydro-2,3,6,7-tetramethoxydibenzo[f,h]pyrrolo[1,2-b]isoquinoline
    • (13aS)-9,11,12,13,13a,14-Hexahydro-2,3,6,7-tetraMethoxydibenzo[f,h]pyrrolo[1,2-b]isoquinoline
    • NSC 717335
    • NSC 76387
    • NSTP 0G01
    • (+)-(S)-Tylophorine
    • Dibenzo[f,h]pyrrolo[1,2-b]isoquinoline,9,11,12,13,13a,14-hexahydro-2,3,6,7-tetramethoxy-, (13aS)-
    • Dibenzo[f,h]pyrrolo[1,2-b]isoquinoline, 9,11,12,13,13a,14-hexahydro-2,3,6,7-tetramethoxy-
    • (S)-9,11,12,13,13a,14-Hexahydro-2,3,6,7-tetramethoxydibenzo(f,h)pyrrolo(1,2-b)isoquinoline
    • NCI60_040526
    • Dibenzo[f,2-b]isoquinoline,9,11,12,13,13a,14-hexahydro-2,3,6,7-tetramethoxy-, (13aS)-
    • NSC76387
    • 2,3,6,7-Tetramethoxy-9,11,12,13,13a,14-hexahydrodibenzo[f,h]pyrrolo[1,2-b]isoquinoline
    • (13AS)-9,11,12,13,13A,14-HEXAHYDRO-2,3,6,7-TETRAMETHOXYDIBENZO(F,H)PYRROLO(1,2-B)ISOQUINOLINE
    • NSC-717335
    • Q27108498
    • O41630Y8V3
    • 9,12,13,13a,14-Hexahydro-2,3,6,7-tetramethoxydibenzo[f,h]pyrrolo[1,2-b]isoquinoline
    • AKOS027326841
    • NSC-76387
    • NSTP-0G01
    • (+)-Tylophorine
    • DTXSID30964025
    • DIBENZO(F,H)PYRROLO(1,2-B)ISOQUINOLINE, 9,11,12,13,13A,14-HEXAHYDRO-2,3,6,7-TETRAMETHOXY-, (13AS)-
    • NS00093881
    • 2,3,6,7-Tetramethoxyphenanthro(9,10:6,7')indolizidine
    • Dibenzo(f,h)pyrrolo(1,2-b)isoquinoline, 9,11,12,13,13a,14-hexahydro-2,3,6,7-tetramethoxy-, (S)-
    • NSC717335
    • 482-20-2
    • TYLOPHORINE, (+)-
    • Dibenzo[f,2-b]isoquinoline, 9,11,12,13,13a,14-hexahydro-2,3,6,7-tetramethoxy-, (S)-
    • TYLOPHORINE [MI]
    • (13aS)-2,3,6,7-tetramethoxy-9,11,12,13,13a,14-hexahydrophenanthro[9,10-f]indolizine
    • (S)-9,11,12,13,13a,14-Hexahydro-2,3,6,7-tetramethoxydibenzo[f,h]pyrrolo[1,2-b]isoquinoline
    • Dibenzo[f,2-b]isoquinoline, 9,11,12,13,13a,14-hexahydro-2,3,6,7-tetramethoxy-
    • UNII-O41630Y8V3
    • 2,6,7-Tetramethoxyphenanthro[9,10:6',7']indolizidine
    • Tylophorin
    • NCI60_041685
    • CHEMBL250426
    • CHEBI:9786
    • (S)-2,3,6,7-tetramethoxy-9,11,12,13,13a,14-hexahydrodibenzo[f,h]pyrrolo[1,2-b]isoquinoline
    • SCHEMBL523625
    • (S)-9,11,12,13,13a,14-hexahydro-2,3,6,7-tetramethoxydibenzo[f,h]pyrrol o(1,2-b)isoquinoline
    • DB-224813
    • S(+)-Tylophorine
    • GLXC-04594
    • Inchi: 1S/C24H27NO4/c1-26-21-9-16-15-8-14-6-5-7-25(14)13-20(15)19-12-24(29-4)23(28-3)11-18(19)17(16)10-22(21)27-2/h9-12,14H,5-8,13H2,1-4H3/t14-/m0/s1
    • InChI Key: SSEUDFYBEOIWGF-AWEZNQCLSA-N
    • SMILES: O(C)C1C(=CC2C3C=C(C(=CC=3C3=C(C=2C=1)C[C@@H]1CCCN1C3)OC)OC)OC

Computed Properties

  • Exact Mass: 393.19400
  • Monoisotopic Mass: 393.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.2A^2
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.26
  • Boiling Point: 559.9°C at 760 mmHg
  • Flash Point: 160.5°C
  • Refractive Index: 1.657
  • PSA: 40.16000
  • LogP: 4.48580
  • Specific Rotation: D23 +15° (c = 0.7 in chloroform); D21 +73° (c = 0.7 in chloroform)

(+)-(S)-Tylophorine Pricemore >>

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$345.00 2024-04-19
A2B Chem LLC
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